![molecular formula NiAs<br>AsNi B3432476 Nickel arsenide (NiAs) CAS No. 27016-75-7](/img/structure/B3432476.png)
Nickel arsenide (NiAs)
Overview
Description
Nickel arsenide (NiAs) is a compound of nickel and arsenic . It exists as a red metallic solid and is the prototype of an AB structure with hexagonal close packing of spheres . The nickel arsenide structure can be described as a face-centered cubic lattice with all of the octahedral holes filled . The cations are in octahedral coordination, so each cation is coordinated to six anions .
Molecular Structure Analysis
The NiAs structure can be described as a hexagonal-close packed lattice rather than a face-centered cubic lattice . The cations are shown in gray while the anions are light blue in the figure at the right . The cations are in octahedral coordination, so each cation is coordinated to six anions . The anions are also coordinated to six cations, but they occupy trigonal prismatic sites .Physical And Chemical Properties Analysis
Nickel arsenide is a red metallic solid . It has a hexagonal close packing structure . The naturally-occurring mineral contains roughly 43.9% nickel and 56.1% arsenic by mass, but the composition of the mineral may vary slightly .properties
IUPAC Name |
arsanylidynenickel | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/As.Ni | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIFOTCALDQIDTI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Ni]#[As] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
NiAs, AsNi | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Record name | nickel(III) arsenide | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Dictionary_of_chemical_formulas | |
Description | Chemical information link to Wikipedia. | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9067273 | |
Record name | Nickel arsenide (NiAs) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9067273 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
133.615 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
12044-65-4, 12256-33-6, 27016-75-7, 1303-13-5, 12255-80-0 | |
Record name | Maucherite (Ni11As8) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=12044-65-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Nickel arsenide (Ni11As8) | |
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URL | https://commonchemistry.cas.org/detail?cas_rn=12256-33-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Nickel arsenide (NiAs) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=27016-75-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Nickeline (NiAs) | |
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URL | https://commonchemistry.cas.org/detail?cas_rn=1303-13-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Nickel arsenide (Ni5As2) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=12255-80-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Niccolite | |
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Record name | Nickel arsenide | |
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Record name | Nickel arsenide (NiAs) | |
Source | ChemIDplus | |
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Record name | Nickel arsenide (NiAs) | |
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Record name | Nickel arsenide (NiAs) | |
Source | EPA DSSTox | |
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Record name | Nickel arsenide | |
Source | European Chemicals Agency (ECHA) | |
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Record name | NICCOLITE | |
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